molecular formula C12H14ClN3 B8399300 4-Chloro-2-piperidin-4-yl-1H-pyrrolo[3,2-c]pyridine

4-Chloro-2-piperidin-4-yl-1H-pyrrolo[3,2-c]pyridine

Cat. No. B8399300
M. Wt: 235.71 g/mol
InChI Key: XKBUJWWXQIEDEA-UHFFFAOYSA-N
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Patent
US07947684B2

Procedure details

n-Butyllithium (3.36 mL of 2.5M in hexanes, 8.4 mmol) was added dropwise to a stirring solution of (2-chloro-3-methylpyridin-4-yl)carbamic acid tert-butyl ester (0.971 g, 4 mmol) in THF (50 mL) at −78° C., under nitrogen. Warmed the reaction mixture to −20° C. for 15 minutes, before cooling back to −78° C. and adding a solution of 4-(methoxymethylcarbamoyl)piperidine-1-carboxylic acid tert-butyl ester (1.089 g, 4 mmol) in THF (10 mL). Warmed the reaction slowly to room temperature over 2 hours, and quenched with 1N HCl (50 mL). Extracted into ethyl acetate, washed with saturated aqueous sodium hydrogencarbonate, and dried over magnesium sulfate. Flash column chromatography gave a 1:1 mixture, by NMR, of the ring open and ring closed tautomers of the required intermediate {4-[(tert-butoxycarbonylamino-2-chloropyridin-3-yl)acetyl]piperidine-1-carboxylic acid tert-butyl ester and 2-(1-tert-butoxycarbonylpiperidin-4-yl)-4-chloro-2-hydroxy-2,3-dihydropyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester}. This material (845 mg, 1.88 mmol) was dissolved in methylene chloride (40 mL) and stirred vigorously at room temperature during the dropwise addition of trifluoroacetic acid (4 mL). After 2 hours the reaction mixture was concentrated to dryness, and flash column chromatographed on silica gel with ammonium hydroxide/methylene chloride/methanol to give the pure free base product as a white powder (420 mg, 1.76 mmol). 1H NMR (d4-MeOH) δ 7.87 (d, 1H), 7.31 (d, 1H), 6.39 (s, 1H), 3.52-3.45 (m, 2H), 3.20-3.09 (m, 3H), 2.36-2.25 (m, 2H), 2.04-1.88 (m, 2H). ESI MS (M+1)+: 236, 238 (Cl).
Quantity
3.36 mL
Type
reactant
Reaction Step One
Quantity
0.971 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.089 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
[Compound]
Name
required intermediate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-[(tert-butoxycarbonylamino-2-chloropyridin-3-yl)acetyl]piperidine-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-(1-tert-butoxycarbonylpiperidin-4-yl)-4-chloro-2-hydroxy-2,3-dihydropyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
material
Quantity
845 mg
Type
reactant
Reaction Step Four
Quantity
40 mL
Type
solvent
Reaction Step Four
Quantity
4 mL
Type
reactant
Reaction Step Five

Identifiers

REACTION_CXSMILES
C([Li])CCC.C(OC(=O)NC1C=CN=C(Cl)C=1C)(C)(C)C.C(OC(N1CCC(C(=O)NCOC)CC1)=O)(C)(C)C.C(OC([N:48]1[CH2:53][CH2:52][CH:51]([C:54](=O)[CH2:55][C:56]2[C:57]([Cl:70])=[N:58][CH:59]=[CH:60][C:61]=2[NH:62]C(OC(C)(C)C)=O)[CH2:50][CH2:49]1)=O)(C)(C)C.C(OC(N1C2C=CN=C(Cl)C=2CC1(C1CCN(C(OC(C)(C)C)=O)CC1)O)=O)(C)(C)C.FC(F)(F)C(O)=O>C1COCC1.C(Cl)Cl>[Cl:70][C:57]1[C:56]2[CH:55]=[C:54]([CH:51]3[CH2:52][CH2:53][NH:48][CH2:49][CH2:50]3)[NH:62][C:61]=2[CH:60]=[CH:59][N:58]=1

Inputs

Step One
Name
Quantity
3.36 mL
Type
reactant
Smiles
C(CCC)[Li]
Name
Quantity
0.971 g
Type
reactant
Smiles
C(C)(C)(C)OC(NC1=C(C(=NC=C1)Cl)C)=O
Name
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Quantity
1.089 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)C(NCOC)=O
Name
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
required intermediate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
4-[(tert-butoxycarbonylamino-2-chloropyridin-3-yl)acetyl]piperidine-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)C(CC=1C(=NC=CC1NC(=O)OC(C)(C)C)Cl)=O
Name
2-(1-tert-butoxycarbonylpiperidin-4-yl)-4-chloro-2-hydroxy-2,3-dihydropyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1C(CC=2C(=NC=CC21)Cl)(O)C2CCN(CC2)C(=O)OC(C)(C)C
Step Four
Name
material
Quantity
845 mg
Type
reactant
Smiles
Name
Quantity
40 mL
Type
solvent
Smiles
C(Cl)Cl
Step Five
Name
Quantity
4 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-20 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
before cooling back to −78° C.
TEMPERATURE
Type
TEMPERATURE
Details
Warmed
CUSTOM
Type
CUSTOM
Details
the reaction slowly to room temperature over 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
quenched with 1N HCl (50 mL)
EXTRACTION
Type
EXTRACTION
Details
Extracted into ethyl acetate
WASH
Type
WASH
Details
washed with saturated aqueous sodium hydrogencarbonate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Flash column chromatography gave a 1:1 mixture
CONCENTRATION
Type
CONCENTRATION
Details
After 2 hours the reaction mixture was concentrated to dryness, and flash column
Duration
2 h
CUSTOM
Type
CUSTOM
Details
chromatographed on silica gel with ammonium hydroxide/methylene chloride/methanol

Outcomes

Product
Name
Type
product
Smiles
ClC1=NC=CC2=C1C=C(N2)C2CCNCC2
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.76 mmol
AMOUNT: MASS 420 mg

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.